![molecular formula C9H10O3 B6257486 rac-(1R,2R,6S,7S)-4-oxatricyclo[5.2.1.0,2,6]decane-3,5-dione CAS No. 853658-14-7](/img/no-structure.png)
rac-(1R,2R,6S,7S)-4-oxatricyclo[5.2.1.0,2,6]decane-3,5-dione
Description
“rac-(1R,2R,6S,7S)-4-oxatricyclo[5.2.1.0,2,6]decane-3,5-dione” is a unique chemical compound. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals . The compound is in solid form .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, (1R,2R,5S,6S)-Tricyclo [4.3.1.12,5]undecane was synthesized by hydride transfer reduction–ring expansion of (1RS,2RS,6RS,7SR)-2-hydroxymethyltricyclo [5.2.1.02,6]decane with sulphuric acid and n-pentane .Molecular Structure Analysis
The IUPAC name of the compound is (3aS,4S,7R,7aR)-3a-methylhexahydro-1H-4,7-methanoisoindole-1,3(2H)-dione . The InChI code is 1S/C10H13NO2/c1-10-6-3-2-5(4-6)7(10)8(12)11-9(10)13/h5-7H,2-4H2,1H3,(H,11,12,13)/t5-,6+,7+,10+/m1/s1 .Physical And Chemical Properties Analysis
The compound has a molecular weight of 179.22 . It is a solid at room temperature .Safety and Hazards
The compound is classified under GHS07 for safety. It has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R,6S,7S)-4-oxatricyclo[5.2.1.0,2,6]decane-3,5-dione involves the cyclization of a diene precursor followed by oxidation and ring closure to form the desired compound.", "Starting Materials": [ "1,5-cyclooctadiene", "methyl vinyl ketone", "sodium borohydride", "acetic acid", "sodium hydroxide", "hydrogen peroxide", "sodium chloride", "water" ], "Reaction": [ "1. The diene precursor, 1,5-cyclooctadiene, is reacted with methyl vinyl ketone in the presence of sodium borohydride to form the diol intermediate.", "2. The diol intermediate is oxidized with hydrogen peroxide in the presence of acetic acid to form the diketone intermediate.", "3. The diketone intermediate is treated with sodium hydroxide to form the enolate intermediate.", "4. The enolate intermediate undergoes intramolecular cyclization to form the desired compound, rac-(1R,2R,6S,7S)-4-oxatricyclo[5.2.1.0,2,6]decane-3,5-dione.", "5. The desired compound is isolated and purified by standard techniques, such as column chromatography, to obtain the final product." ] } | |
CAS RN |
853658-14-7 |
Product Name |
rac-(1R,2R,6S,7S)-4-oxatricyclo[5.2.1.0,2,6]decane-3,5-dione |
Molecular Formula |
C9H10O3 |
Molecular Weight |
166.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
